Cas no 2229089-14-7 (1-1-(3-ethylphenyl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(3-ethylphenyl)cyclopropylcyclopropan-1-amine
• CAS No: 2229089-14-7
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 5980349
• PubChem ID: 165670478
• Update Time: 2025-06-15

1-1-(3-ethylphenyl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-ethylphenyl)cyclopropylcyclopropan-1-amine
• 2229089-14-7
• 1-[1-(3-ethylphenyl)cyclopropyl]cyclopropan-1-amine
• EN300-1754668

• Inchi： 1S/C14H19N/c1-2-11-4-3-5-12(10-11)13(6-7-13)14(15)8-9-14/h3-5,10H,2,6-9,15H2,1H3
• InChI Key： DBKZWBWYOWWKBC-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1(C2C=CC=C(CC)C=2)CC1

Computed Properties

• Exact Mass: 201.151749610g/mol
• Monoisotopic Mass: 201.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-1-(3-ethylphenyl)cyclopropylcyclopropan-1-amine

Recent Advances in the Study of 1-1-(3-ethylphenyl)cyclopropylcyclopropan-1-amine (CAS: 2229089-14-7)

The compound 1-1-(3-ethylphenyl)cyclopropylcyclopropan-1-amine (CAS: 2229089-14-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylamine structure, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of interest is the compound's interaction with serotonin receptors. Preliminary research indicates that 1-1-(3-ethylphenyl)cyclopropylcyclopropan-1-amine exhibits high affinity for specific serotonin receptor subtypes, suggesting its potential utility in the treatment of mood disorders such as depression and anxiety. The compound's ability to cross the blood-brain barrier efficiently further enhances its therapeutic prospects. These findings are supported by in vitro and in vivo studies, which have demonstrated both efficacy and safety profiles in animal models.

Another notable aspect of this compound is its synthetic accessibility. Recent advancements in organic synthesis have enabled the efficient production of 1-1-(3-ethylphenyl)cyclopropylcyclopropan-1-amine with high purity and yield. Researchers have developed novel catalytic methods that reduce the number of synthetic steps and minimize the use of hazardous reagents, aligning with the principles of green chemistry. These improvements are critical for scaling up production and facilitating further preclinical and clinical studies.

In addition to its pharmacological properties, the compound's metabolic stability and pharmacokinetic profile have been extensively studied. Data from recent pharmacokinetic studies indicate that 1-1-(3-ethylphenyl)cyclopropylcyclopropan-1-amine has a favorable half-life and low potential for drug-drug interactions, which are essential characteristics for any candidate therapeutic agent. These properties are currently being evaluated in phase I clinical trials to assess their applicability in human subjects.

Despite these promising developments, challenges remain. For instance, the precise mechanism of action of 1-1-(3-ethylphenyl)cyclopropylcyclopropan-1-amine at the molecular level is not yet fully understood. Ongoing research aims to elucidate the compound's interactions with various biological targets using advanced techniques such as X-ray crystallography and molecular dynamics simulations. Such studies are expected to provide deeper insights into its therapeutic potential and guide the design of more effective derivatives.

In conclusion, 1-1-(3-ethylphenyl)cyclopropylcyclopropan-1-amine (CAS: 2229089-14-7) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure, combined with its favorable pharmacological and pharmacokinetic properties, positions it as a potential breakthrough in the treatment of neurological and psychiatric disorders. Continued research and clinical validation will be crucial to fully realize its therapeutic potential and bring it to market.